Cas no 399000-40-9 (3-(3-phenoxypropanamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3-phenoxypropanamido)-1-benzofuran-2-carboxamide
• CAS No: 399000-40-9
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 3965470
• PubChem ID: 4053328
• Update Time: 2025-11-06

3-(3-phenoxypropanamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 3-[(1-oxo-3-phenoxypropyl)amino]-
• 3-(3-phenoxypropanamido)-1-benzofuran-2-carboxamide
• AKOS024600962
• F0834-1028
• 3-(3-phenoxypropanamido)benzofuran-2-carboxamide
• Oprea1_854357
• 3-(3-phenoxypropanoylamino)-1-benzofuran-2-carboxamide
• SR-01000009497
• SR-01000009497-1
• 399000-40-9

• Inchi： 1S/C18H16N2O4/c19-18(22)17-16(13-8-4-5-9-14(13)24-17)20-15(21)10-11-23-12-6-2-1-3-7-12/h1-9H,10-11H2,(H2,19,22)(H,20,21)
• InChI Key： MBMIMTWCWSPYLU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCOC2=CC=CC=C2)=C1C(N)=O

Computed Properties

• Exact Mass: 324.11100700Da
• Monoisotopic Mass: 324.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-(3-phenoxypropanamido)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-(3-Phenoxypropanamido)-1-benzofuran-2-carboxamide (CAS No. 399000-40-9)

3-(3-Phenoxypropanamido)-1-benzofuran-2-carboxamide (CAS No. 399000-40-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzofuran core and phenoxypropanamido side chain, exhibits potential applications in drug discovery and material science. Its molecular structure combines a benzofuran-2-carboxamide scaffold with a 3-phenoxypropanamido substituent, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for benzofuran derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in 3-(3-Phenoxypropanamido)-1-benzofuran-2-carboxamide for its potential role in modulating enzyme activity and targeting specific cellular pathways. The compound's carboxamide group enhances its solubility and bioavailability, which are critical factors in drug development.

The synthesis of CAS No. 399000-40-9 involves multi-step organic reactions, including amidation and etherification, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its structural integrity. These methods ensure the compound meets stringent quality standards for research and industrial applications.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules like 3-(3-Phenoxypropanamido)-1-benzofuran-2-carboxamide. Green chemistry principles, such as using eco-friendly solvents and catalysts, are being integrated into its production to minimize environmental impact. This aligns with global efforts to promote green pharmaceuticals and reduce carbon footprints in chemical manufacturing.

Another area of interest is the compound's potential in precision medicine. With the rise of personalized therapies, researchers are investigating how benzofuran-based compounds can be tailored to target specific genetic mutations or protein interactions. The phenoxypropanamido moiety in CAS No. 399000-40-9 offers a promising starting point for designing novel therapeutics with enhanced efficacy and reduced side effects.

From an industrial perspective, 3-(3-Phenoxypropanamido)-1-benzofuran-2-carboxamide is also being evaluated for its role in advanced material science. Its aromatic and heterocyclic structure makes it a candidate for developing organic semiconductors, luminescent materials, and polymer additives. These applications are particularly relevant in the context of renewable energy and smart materials, which are among the most searched topics in AI-driven research databases.

In summary, 3-(3-Phenoxypropanamido)-1-benzofuran-2-carboxamide (CAS No. 399000-40-9) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with growing interest in sustainable chemistry and targeted therapies, position it as a valuable subject for ongoing and future research. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in advancing both pharmaceutical and material innovations.